Cas no 83767-80-0 (5-(Trifluoromethyl)-2(1H)-pyrimidinone)
83767-80-0 structure
Product Name:5-(Trifluoromethyl)-2(1H)-pyrimidinone
CAS No:83767-80-0
MF:C5H3F3N2O
MW:164.085331201553
CID:709275
PubChem ID:13317027
Update Time:2025-04-19
5-(Trifluoromethyl)-2(1H)-pyrimidinone Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Pyrimidinone,5-(trifluoromethyl)-
- 2-Hydroxy-5-(trifluoromethyl)pyrimidine
- 5-(trifluoromethyl)-2-Pyrimidinone
- 5-(Trifluoromethyl)-2(1H)-pyrimidinone
- 5-(Trifluoromethyl)pyrimidin-2-ol
- 5-Trifluoromethylpyrimidin-2-one
- 5-(TRIFLUOROMETHYL)-1H-PYRIMIDIN-2-ONE
- AT12809
- 5-(trifluoromethyl)pyrimidin-2(1H)-one
- SCHEMBL2694870
- EN300-94953
- 5-trifluoromethyl pyrimidin-2-one
- 2(1H)-Pyrimidinone, 5-(trifluoromethyl)-
- AKOS006305553
- 5-trifluoromethyl-pyrimidin-2-one
- SCHEMBL10737492
- Z1198277070
- 83767-80-0
- CS-0264867
- LRHNKMCEVFTYGN-UHFFFAOYSA-N
- DTXSID30536600
- AB58634
-
- MDL: MFCD10696959
- Inchi: 1S/C5H3F3N2O/c6-5(7,8)3-1-9-4(11)10-2-3/h1-2H,(H,9,10,11)
- InChI Key: KUAWDIFZEBBSPW-UHFFFAOYSA-N
- SMILES: FC(C1C=NC(NC=1)=O)(F)F
Computed Properties
- Exact Mass: 164.01974721g/mol
- Monoisotopic Mass: 164.01974721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 41.5Ų
Experimental Properties
- Density: 1.55±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (5.1 g/l) (25 º C),
5-(Trifluoromethyl)-2(1H)-pyrimidinone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A039001954-1g |
2-Hydroxy-5-(trifluoromethyl)pyrimidine |
83767-80-0 | 98% | 1g |
$1310.31 | 2023-08-31 | |
| Alichem | A039001954-5g |
2-Hydroxy-5-(trifluoromethyl)pyrimidine |
83767-80-0 | 98% | 5g |
$2787.38 | 2023-08-31 | |
| Alichem | A039001954-10g |
2-Hydroxy-5-(trifluoromethyl)pyrimidine |
83767-80-0 | 98% | 10g |
$3708.10 | 2023-08-31 | |
| TRC | T220275-25mg |
5-(Trifluoromethyl)-2(1H)-pyrimidinone |
83767-80-0 | 25mg |
$ 220.00 | 2022-06-03 | ||
| TRC | T220275-50mg |
5-(Trifluoromethyl)-2(1H)-pyrimidinone |
83767-80-0 | 50mg |
$ 365.00 | 2022-06-03 | ||
| TRC | T220275-100mg |
5-(Trifluoromethyl)-2(1H)-pyrimidinone |
83767-80-0 | 100mg |
$ 580.00 | 2022-06-03 | ||
| Chemenu | CM244280-1g |
5-(Trifluoromethyl)pyrimidin-2-ol |
83767-80-0 | 95% | 1g |
$795 | 2021-08-04 | |
| Chemenu | CM244280-5g |
5-(Trifluoromethyl)pyrimidin-2-ol |
83767-80-0 | 95% | 5g |
$1823 | 2021-08-04 | |
| Chemenu | CM244280-1g |
5-(Trifluoromethyl)pyrimidin-2-ol |
83767-80-0 | 95% | 1g |
$843 | 2023-02-01 | |
| Enamine | EN300-94953-0.05g |
5-(trifluoromethyl)pyrimidin-2-ol |
83767-80-0 | 95% | 0.05g |
$315.0 | 2023-05-20 |
5-(Trifluoromethyl)-2(1H)-pyrimidinone Related Literature
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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